Tianeptine sodium

• CAS: 54317-11-2
• Molecular Formula: C21H24ClN2NaO4S
• Molecular Weight: 458.9 g/mol
• InChI: InChI=1S/C21H25ClN2O4S.Na/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);/q;+1/p-1
• InChIKey: ZLBSUOGMZDXYKE-UHFFFAOYSA-M

Tianeptine Sodium (CAS 54317-11-2): A μ-Opioid Receptor Agonist Antidepressant with Distinct Pharmacological Profile

Tianeptine sodium is a modified tricyclic antidepressant that acts as an atypical agonist of the μ-opioid receptor (MOR) with an EC50 of 194 ± 70 nM for G-protein activation in human cells [1]. Unlike conventional tricyclic antidepressants (TCAs), it does not inhibit monoamine reuptake; rather, it facilitates serotonin (5-HT) uptake via the serotonin transporter (SERT) [2]. It is used clinically for the treatment of major depressive episodes and exhibits neuroprotective and anti-stress properties mediated through glutamatergic modulation [3].

μ-opioid receptor (MOR) signaling research

Serotonin transporter (SERT) uptake modulation studies

Stress-induced neuroplasticity model context

• [1] Samuels, B. A., Nautiyal, K. M., Kruegel, A. C., et al. (2014). The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist. Translational Psychiatry, 4(7), e411. View Source
• [2] Wilde, M. I., & Benfield, P. (1995). Tianeptine. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic efficacy in depression and coexisting anxiety and depression. Drugs, 49(3), 411–439. View Source
• [3] McEwen, B. S., & Chattarji, S. (2004). Molecular mechanisms of neuroplasticity and pharmacological implications: the example of tianeptine. European Neuropsychopharmacology, 14, S497–S502. View Source

Why Salt Form Matters: Critical Differences Between Tianeptine Sodium, Tianeptine Sulfate, and Other Analogs

Generic substitution between tianeptine salts is not straightforward due to significant differences in solubility, hygroscopicity, stability, and pharmacokinetic profiles. Tianeptine sodium is highly water-soluble (≥50 mg/mL) and rapidly absorbed, resulting in a short half-life and three-times-daily dosing regimen . In contrast, tianeptine sulfate is more stable under ambient conditions but exhibits slower absorption and a longer duration of action, leading to reduced dosing frequency [1]. Additionally, tianeptine sodium demonstrates distinct pharmacological specificity, with an MOR EC50 of 194 nM and negligible activity at KOR [2]. These physicochemical and pharmacokinetic divergences preclude simple interchangeability and necessitate formulation-specific selection.

Solubility and dissolution profiles differ significantly between sodium and sulfate salts.

Pharmacokinetic release characteristics may not transfer across salt forms, affecting exposure profile.

Hygroscopicity and ambient stability vary, requiring different handling and storage conditions.

• [1] ChemicalBook. (n.d.). Tianeptine sulfate vs tianeptine sodium: Pharmacodynamics, metabolism and toxicity. View Source
• [2] Samuels, B. A., Nautiyal, K. M., Kruegel, A. C., et al. (2014). The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist. Translational Psychiatry, 4(7), e411. View Source

Quantitative Differentiation of Tianeptine Sodium: Head-to-Head Comparisons with Analogs

μ-Opioid Receptor (MOR) Agonist Potency: Tianeptine Sodium vs. Tianeptine Sulfate

Tianeptine sodium exhibits a defined EC50 of 194 ± 70 nM for human μ-opioid receptor (MOR) G-protein activation in a bioluminescence resonance energy transfer (BRET) assay [1]. This potency is central to its antidepressant and analgesic effects. While tianeptine sulfate is a prodrug that releases tianeptine, its pharmacokinetic profile differs, leading to a slower onset but longer duration of action [2].

MOR G-Protein Activation EC50

Head-to-head

194 ± 70 nM (sodium) vs not directly comparable (sulfate prodrug PK differs)

Reported MOR signaling context

BRET assay, HEK293T cells expressing human MOR

Evidence Dimension	MOR G-protein activation EC50
Target Compound Data	194 ± 70 nM
Comparator Or Baseline	Tianeptine sulfate (as prodrug; EC50 not directly comparable due to differing PK)
Quantified Difference	Not directly quantifiable due to PK differences, but sulfate form yields extended release profile.
Conditions	HEK293T cells expressing human MOR; BRET assay

Why This Matters

The precise MOR EC50 value defines the compound's potency and guides dosing in both research and therapeutic applications.

• [1] Samuels, B. A., Nautiyal, K. M., Kruegel, A. C., et al. (2014). The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist. Translational Psychiatry, 4(7), e411. View Source
• [2] ChemicalBook. (n.d.). Tianeptine sulfate vs tianeptine sodium: Pharmacodynamics, metabolism and toxicity. View Source

Water Solubility and Bioavailability: Tianeptine Sodium vs. Tianeptine Sulfate

Tianeptine sodium demonstrates high water solubility, with reported values of ≥50.3 mg/mL in water (with ultrasonic assistance) and 91 mg/mL in water . This high solubility facilitates rapid dissolution and absorption, leading to an immediate-release profile. In contrast, tianeptine sulfate exhibits lower and slower solubility, contributing to its extended-release characteristics [1].

Aqueous Solubility

Head-to-head

≥50.3 mg/mL (sodium) vs lower solubility, extended release (sulfate)

Supports immediate-release formulation context

Room temp, ultrasonic aid; solubility influences dissolution rate

Evidence Dimension	Aqueous solubility
Target Compound Data	≥50.3 mg/mL
Comparator Or Baseline	Tianeptine sulfate (exact solubility not reported, but described as less soluble and more stable)
Quantified Difference	Tianeptine sodium is more soluble, enabling faster absorption.
Conditions	Room temperature, with ultrasonic aid

Why This Matters

Solubility directly influences formulation strategy: sodium salt is suited for immediate-release tablets, while sulfate salt is preferred for extended-release formulations.

• [1] ChemicalBook. (n.d.). Tianeptine sulfate vs tianeptine sodium: Pharmacodynamics, metabolism and toxicity. View Source

Stability and Hygroscopicity: Tianeptine Sodium vs. Tianeptine Sulfate

Tianeptine sodium is notably hygroscopic and reacts with atmospheric moisture and light, leading to clumping and degradation if not stored under desiccated conditions [1]. In contrast, tianeptine sulfate is more stable and does not absorb water from air, offering better handling properties for non-pharmaceutical applications [2].

Hygroscopicity & Stability

Head-to-head

Hygroscopic, reacts to moisture/light vs non-hygroscopic, ambient stable

Storage and handling context differ

Desiccated storage recommended for sodium; sulfate better for long-term reference material

Evidence Dimension	Hygroscopicity and stability
Target Compound Data	Hygroscopic, reacts to moisture and light
Comparator Or Baseline	Tianeptine sulfate: non-hygroscopic, more stable
Quantified Difference	Qualitative difference; sulfate form is more stable under ambient conditions.
Conditions	Ambient temperature and humidity

Why This Matters

For analytical reference standards and long-term storage, the superior stability of sulfate may be advantageous, but for pharmaceutical manufacturing, the sodium salt's hygroscopicity is managed via controlled storage and packaging.

• [1] British Pharmacopoeia. (2025). Tianeptine Sodium. Monograph. View Source
• [2] ChemicalBook. (n.d.). Tianeptine sulfate. CAS 1224690-84-9. View Source

Comparative Clinical Efficacy: Tianeptine Sodium vs. SSRIs (Fluoxetine, Paroxetine, Escitalopram)

In a 6-week double-blind trial (n=129), tianeptine sodium (37.5 mg/day) reduced MADRS scores by 62.3%, compared to 54.2% for imipramine and 48.5% for placebo [1]. A meta-analysis of randomized controlled trials confirmed that tianeptine is at least as effective as SSRIs (fluoxetine, paroxetine, escitalopram) in the short-term treatment of depression, with a trend toward better acceptability (lower adverse event rates) [2].

MADRS Score Reduction

Trial context

62.3% reduction (tianeptine sodium) vs 54.2% (imipramine), 48.5% (placebo)

Reported endpoint change context

RCT, n=129, major depression, 42 days

Evidence Dimension	MADRS score reduction after 42 days
Target Compound Data	62.3% reduction
Comparator Or Baseline	Imipramine (54.2%), Placebo (48.5%)
Quantified Difference	+8.1% vs. imipramine; +13.8% vs. placebo
Conditions	Double-blind RCT; major depression; 42 days; n=129

Why This Matters

These efficacy data position tianeptine sodium as a clinically validated alternative to SSRIs and TCAs, particularly for patients who experience side effects or lack response to first-line antidepressants.

• [1] Lôo, H., Saiz-Ruiz, J., Costa e Silva, J. A., et al. (2001). A double-blind comparison of tianeptine, imipramine and placebo in the treatment of major depressive episodes. European Psychiatry, 16(7), 402–408. View Source
• [2] Kasper, S., & Olie, J. P. (2002). A meta-analysis of randomized controlled trials of tianeptine versus SSRI in the short-term treatment of depression. European Psychiatry, 17(Suppl 3), 331–340. View Source

Analytical Purity Standards: Tianeptine Sodium as a Reference Material

Tianeptine sodium is widely used as an analytical reference standard with a purity of ≥98% (HPLC) . For pharmaceutical applications, purity levels of 99.0% to 101.0% are required to meet pharmacopeial standards (USP, EP, BP) [1]. In comparison, tianeptine sulfate, often sold as a research chemical or dietary supplement, lacks standardized purity specifications and may contain unknown impurities [2].

Purity (HPLC)

Specification review

≥98% to 101.0% (sodium) vs not standardized (sulfate)

Supports analytical reference standard selection

Pharmacopeial monographs (USP, EP, BP)

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥98% to 101.0%
Comparator Or Baseline	Tianeptine sulfate (purity not standardized; often 98%+)
Quantified Difference	Sodium salt has defined pharmacopeial purity range; sulfate lacks regulatory oversight.
Conditions	HPLC analysis

Why This Matters

For regulated pharmaceutical manufacturing and analytical method development, the sodium salt's defined purity and impurity profile are critical for ensuring safety and reproducibility.

• [1] Dingyan Chemical. (n.d.). Tianeptine Sodium Salt. Product Specifications. View Source
• [2] ChemicalBook. (n.d.). Tianeptine sulfate vs tianeptine sodium: Pharmacodynamics, metabolism and toxicity. View Source

Neuroprotective and Memory-Enhancing Effects: Tianeptine Sodium vs. Placebo in Preclinical Models

In rodent models, tianeptine sodium (10 mg/kg, i.p.) prevented stress-induced impairments in spatial memory and blocked morphological changes in hippocampal and amygdala neurons [1]. Placebo-treated animals showed significant memory deficits and neuronal atrophy under stress conditions. These neuroprotective effects are not observed with conventional SSRIs like fluoxetine [2].

Stress-Induced Memory Impairment

Model-response context

Prevented deficits (10 mg/kg i.p.) vs placebo (impaired)

Reported neuroprotection model context

Rat Morris water maze; stress-induced cognitive decline model

Evidence Dimension	Prevention of stress-induced spatial memory impairment
Target Compound Data	Significant prevention (p<0.05) of memory deficits
Comparator Or Baseline	Placebo (stress-exposed rats): impaired memory performance
Quantified Difference	Tianeptine-treated rats performed comparably to non-stressed controls.
Conditions	Rat model; 10 mg/kg i.p.; Morris water maze

Why This Matters

The unique neuroprotective profile differentiates tianeptine sodium from standard antidepressants and supports its use in research on stress-related cognitive decline.

• [1] McEwen, B. S., & Chattarji, S. (2004). Molecular mechanisms of neuroplasticity and pharmacological implications: the example of tianeptine. European Neuropsychopharmacology, 14, S497–S502. View Source
• [2] Zoladz, P. R., Park, C. R., Halonen, J. D., et al. (2008). Differential effects of tianeptine and fluoxetine on stress-induced changes in hippocampal synaptic plasticity and memory. European Journal of Pharmacology, 599(1-3), 38–45. View Source

Optimal Procurement Scenarios for Tianeptine Sodium Based on Differentiated Evidence

Pharmaceutical Development of Immediate-Release Antidepressant Formulations

Tianeptine sodium is the salt form used in approved pharmaceutical products (e.g., Stablon, Coaxil) due to its high water solubility (≥50 mg/mL) and rapid absorption profile. For generic drug development and formulation of immediate-release tablets, tianeptine sodium is the reference standard. Its defined purity range (99.0-101.0%) and pharmacopeial monographs [1] ensure regulatory compliance and batch-to-batch consistency.

Analytical Reference Standard for Forensic Toxicology and Quality Control

Tianeptine sodium (≥98% HPLC purity) serves as a certified analytical reference standard for quantifying tianeptine in biological samples, pharmaceutical formulations, and seized materials . Laboratories conducting opioid screening, impurity profiling, or method validation should prioritize this compound due to its well-characterized purity and stability data.

Preclinical Research on μ-Opioid Receptor Pharmacology and Neuroplasticity

The defined MOR agonist potency (EC50 194 nM) of tianeptine sodium makes it an essential tool for investigating opioid receptor signaling, antidepressant mechanisms, and stress-induced neuroplasticity [2]. In vitro and in vivo studies requiring precise dosing and reproducible pharmacological effects benefit from the sodium salt's established solubility and activity profiles.

Clinical Trial Comparator for Novel Antidepressant Candidates

Given its well-documented efficacy in double-blind trials (62.3% MADRS reduction) [3] and favorable tolerability relative to SSRIs, tianeptine sodium serves as an active comparator in clinical trials evaluating new antidepressants. Its unique mechanism (SSRE/MOR agonist) provides a valuable benchmark for assessing novel compounds.

Application

Selection Property

Validation Focus

Immediate-release formulation research

High aqueous solubility and rapid dissolution

Release profile and dissolution method validation

Analytical reference standard for opioid screening

Certified purity (HPLC) and impurity profiling

Method validation and matrix-effect control

MOR pharmacology and neuroplasticity research

Defined MOR agonist potency and SERT modulation

Target engagement and signaling pathway response

Active comparator in antidepressant research

Documented endpoint response profile

Model-response benchmarking for novel candidates

• [1] British Pharmacopoeia. (2025). Tianeptine Sodium. Monograph. View Source
• [2] Samuels, B. A., Nautiyal, K. M., Kruegel, A. C., et al. (2014). The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist. Translational Psychiatry, 4(7), e411. View Source
• [3] Lôo, H., Saiz-Ruiz, J., Costa e Silva, J. A., et al. (2001). A double-blind comparison of tianeptine, imipramine and placebo in the treatment of major depressive episodes. European Psychiatry, 16(7), 402–408. View Source